Cas no 2680808-99-3 (3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid
• CAS No: 2680808-99-3
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5635161
• PubChem ID: 165908435
• Update Time: 2025-10-29

3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-4-carboxylic acid
• EN300-28286883
• 2680808-99-3
• 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C12H16N2O4S/c1-5-6-18-11(17)13-9-7(10(15)16)8(14-19-9)12(2,3)4/h5H,1,6H2,2-4H3,(H,13,17)(H,15,16)
• InChI Key： KGRGNWVEEABXNU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C(C)(C)C)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid

Comprehensive Overview of 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid (CAS No. 2680808-99-3)

3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid (CAS No. 2680808-99-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole core and tert-butyl substituent, is widely studied for its potential applications in drug development and agrochemical formulations. The presence of a prop-2-en-1-yloxy carbonylamino group further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore, a structural feature responsible for biological activity. This aligns with the growing trend of targeted drug discovery, where scientists seek compounds with high specificity and minimal side effects. The compound's carboxylic acid moiety also opens avenues for further derivatization, a key factor in optimizing drug candidates.

The synthesis of 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid involves multi-step organic reactions, often starting from readily available thiazole derivatives. Its CAS No. 2680808-99-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Given the increasing focus on sustainable chemistry, efforts are underway to develop greener synthetic routes for such compounds, reducing waste and energy consumption.

From an industrial perspective, this compound is valued for its potential in creating high-performance materials. Its thiazole ring contributes to thermal stability, making it suitable for applications in polymeric materials and coatings. Additionally, the allyloxy carbonylamino group offers opportunities for click chemistry, a popular method for constructing complex molecules with high efficiency. This aligns with the broader industry shift toward modular synthesis and functional materials.

In the context of bioconjugation, 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid is explored for labeling biomolecules, a technique critical in diagnostics and therapeutics. Its compatibility with peptide coupling reagents makes it a candidate for developing prodrugs or biomarkers. This application is particularly relevant given the rising interest in personalized medicine and precision healthcare.

As the scientific community continues to explore small-molecule therapeutics, compounds like 3-tert-butyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1,2-thiazole-4-carboxylic acid remain at the forefront of innovation. Its structural features and reactivity profile position it as a valuable tool for addressing challenges in drug delivery and material science. Future research will likely focus on optimizing its properties for specific applications, further solidifying its role in advancing modern chemistry.